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Abstract
Oxane-4-thiol, also known as Tetrahydro-2H-pyran-4-thiol, is a heterocyclic organic compound

of significant interest in medicinal chemistry and materials science. Its unique structural

scaffold, incorporating both a tetrahydropyran ring and a reactive thiol group, makes it a

versatile building block for the synthesis of novel molecules with diverse biological activities

and material properties. This technical guide provides a comprehensive overview of the

physical and chemical properties of Oxane-4-thiol, detailed experimental protocols for its

synthesis and characterization, and a discussion of its current and potential applications in

research and drug development.

Introduction: The Significance of the Oxane-4-thiol
Moiety
The tetrahydropyran (oxane) ring is a prevalent structural motif in a vast array of natural

products and pharmaceuticals. Its saturated, non-planar structure can impart favorable

pharmacokinetic properties to drug candidates, including improved solubility and metabolic
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stability. When combined with a thiol (-SH) group at the 4-position, the resulting Oxane-4-thiol
molecule possesses a highly nucleophilic center, enabling a wide range of chemical

transformations. This unique combination of a stable heterocyclic core and a reactive functional

group makes Oxane-4-thiol a valuable intermediate for introducing the tetrahydropyran moiety

into larger, more complex molecules and for the development of sulfur-containing compounds

with potential therapeutic applications.

Physicochemical Properties of Oxane-4-thiol
A thorough understanding of the physical and chemical properties of Oxane-4-thiol is essential

for its effective use in synthesis and drug design. The following table summarizes its key

physicochemical parameters.

Property Value Source

Chemical Formula C₅H₁₀OS [1]

Molecular Weight 118.20 g/mol [1]

CAS Number 203246-71-3 [1]

Appearance Colorless to pale yellow liquid -

Odor Distinctive, thiol-like -

Boiling Point 174.8 °C at 760 mmHg [2]

Density 1.03 g/cm³ [2]

Flash Point 59.5 °C [2]

Solubility Soluble in organic solvents -

pKa (estimated) ~10-11 [3]

Note: Some physical properties, such as melting point, are not readily available in the literature,

which is common for non-crystalline liquids.

Chemical Structure and Reactivity
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The chemical behavior of Oxane-4-thiol is dictated by the interplay between the

tetrahydropyran ring and the thiol functional group.

Figure 1: Chemical Structure of Oxane-4-thiol.

The thiol group is the primary site of reactivity, undergoing a variety of transformations

characteristic of aliphatic thiols.

Acidity and Thiolate Formation
Similar to other aliphatic thiols, Oxane-4-thiol is weakly acidic, with an estimated pKa around

10-11.[3] In the presence of a base, it is readily deprotonated to form the corresponding thiolate

anion. This thiolate is a potent nucleophile and plays a central role in many of the reactions of

Oxane-4-thiol.

Oxane-4-thiol (R-SH) Oxane-4-thiolate (R-S⁻) Deprotonation

Conjugate Acid (BH⁺)Base (B:)

Oxane-4-thiol (R-SH) Oxane-4-sulfoxide
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(e.g., H₂O₂) Oxane-4-sulfone

 Strong Oxidation
(e.g., excess H₂O₂)
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Figure 3: Oxidation pathway of Oxane-4-thiol.

"Click" Chemistry
The thiol group of Oxane-4-thiol can participate in "click" reactions, such as thiol-ene and thiol-

epoxy reactions. [4][5]These reactions are characterized by their high efficiency, selectivity, and

mild reaction conditions, making them powerful tools for bioconjugation and materials

synthesis.

Experimental Protocols
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Synthesis of Oxane-4-thiol
A common laboratory-scale synthesis of Oxane-4-thiol involves the reduction of the

corresponding ketone, tetrahydro-4H-pyran-4-one, to the alcohol, followed by conversion to a

leaving group and subsequent displacement with a thiol surrogate. A more direct approach

involves the reaction of a suitable precursor with a source of hydrosulfide.

Protocol: Synthesis from Tetrahydro-4H-thiopyran-4-one

This protocol is adapted from general methods for the synthesis of thiols from ketones.

Reduction of Tetrahydro-4H-thiopyran-4-one:

To a stirred solution of tetrahydro-4H-thiopyran-4-one (1.0 eq) in methanol at 0 °C, add

sodium borohydride (1.5 eq) portion-wise.

Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC

analysis indicates complete consumption of the starting material.

Quench the reaction by the slow addition of water.

Extract the aqueous layer with ethyl acetate (3x).

Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure to yield tetrahydro-2H-thiopyran-4-ol.

Conversion to a Mesylate:

Dissolve the crude tetrahydro-2H-thiopyran-4-ol (1.0 eq) in dichloromethane and cool to 0

°C.

Add triethylamine (1.5 eq) followed by the dropwise addition of methanesulfonyl chloride

(1.2 eq).

Stir the reaction at 0 °C for 1-2 hours.

Wash the reaction mixture with cold 1M HCl, saturated sodium bicarbonate solution, and

brine.
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Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced

pressure to obtain the crude mesylate.

Thiol Formation:

Dissolve the crude mesylate in a suitable solvent such as DMF.

Add a thiolating agent, such as sodium hydrosulfide or thiourea followed by hydrolysis. [6]

* Heat the reaction mixture as necessary and monitor by TLC.

Upon completion, perform an aqueous workup and purify the product by distillation or

column chromatography to yield Oxane-4-thiol.

Characterization of Oxane-4-thiol
Standard analytical techniques are employed to confirm the identity and purity of the

synthesized Oxane-4-thiol.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR spectroscopy will show characteristic signals for the protons on the

tetrahydropyran ring and a signal for the thiol proton, which is typically broad and its

chemical shift is concentration-dependent.

¹³C NMR spectroscopy will display the expected number of signals for the carbon atoms of

the tetrahydropyran ring.

Infrared (IR) Spectroscopy:

The IR spectrum will exhibit a characteristic S-H stretching vibration in the region of 2550-

2600 cm⁻¹.

Mass Spectrometry (MS):

The mass spectrum will show the molecular ion peak corresponding to the molecular

weight of Oxane-4-thiol (m/z = 118.20).

Applications in Research and Drug Development
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The unique structural features of Oxane-4-thiol make it a valuable tool in several areas of

chemical and pharmaceutical research.

Medicinal Chemistry
The tetrahydropyran scaffold is a privileged structure in drug discovery, and Oxane-4-thiol
provides a convenient handle to introduce this moiety into potential drug candidates. [7]The

thiol group can be used as a point of attachment for various pharmacophores or as a key

interacting group with biological targets. Furthermore, derivatives of thiopyrans have

demonstrated a broad range of pharmacological activities, including anticancer, anti-

inflammatory, and antimicrobial properties.

Bioconjugation
The nucleophilic nature of the thiol group allows for its use in bioconjugation reactions, where it

can be selectively reacted with electrophilic groups on biomolecules such as proteins and

peptides. This is particularly useful for the development of targeted drug delivery systems and

diagnostic agents.

Materials Science
Thiols are widely used in materials science for the functionalization of surfaces and the

synthesis of polymers. Oxane-4-thiol can be employed in the preparation of novel polymers

and self-assembled monolayers with tailored properties, leveraging the presence of the

tetrahydropyran ring to influence characteristics such as polarity and solubility.

Safety and Handling
Oxane-4-thiol should be handled with appropriate safety precautions in a well-ventilated fume

hood. As with most thiols, it has a strong, unpleasant odor. It is flammable and appropriate

measures should be taken to avoid ignition sources. Personal protective equipment, including

safety glasses, gloves, and a lab coat, should be worn at all times.

Conclusion
Oxane-4-thiol is a versatile and valuable building block for organic synthesis, with significant

potential in drug discovery and materials science. Its combination of a stable tetrahydropyran

core and a reactive thiol group allows for a wide range of chemical modifications, enabling the
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creation of novel molecules with diverse functionalities. A thorough understanding of its

physical and chemical properties, as outlined in this guide, is crucial for harnessing its full

potential in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. angenesci.com [angenesci.com]

2. Tetrahydropyran synthesis [organic-chemistry.org]

3. Thiol - Wikipedia [en.wikipedia.org]

4. mdpi.com [mdpi.com]

5. preprints.org [preprints.org]

6. Reactions of Thiols - Chemistry Steps [chemistrysteps.com]

7. Tetrahydro-4H-pyran-4-one: properties and applications_Chemicalbook
[chemicalbook.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Oxane-4-thiol:
Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033081#what-are-the-physical-and-chemical-
properties-of-oxane-4-thiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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